Cas no 2229298-01-3 (2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2229298-01-3
• MF: C₆H₆ClNO₅S
• MW: 239.633539676666
• CID: 6157487
• PubChem ID: 165871079
• Update Time: 2025-06-08

2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrofuran-2-yl)ethane-1-sulfonyl chloride
• 2229298-01-3
• EN300-1988906
• 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C6H6ClNO5S/c7-14(11,12)4-3-5-1-2-6(13-5)8(9)10/h1-2H,3-4H2
• InChI Key： CJYFRSLZRDOUOI-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=C([N+](=O)[O-])O1)(=O)=O

Computed Properties

• Exact Mass: 238.9655212g/mol
• Monoisotopic Mass: 238.9655212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride

Professional Introduction to 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl Chloride (CAS No. 2229298-01-3)

2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2229298-01-3, belongs to a class of molecules that exhibit promising characteristics for use in drug development and synthetic chemistry. The presence of both a nitro group and a sulfonyl chloride moiety in its molecular structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of an ethane backbone substituted with a sulfonyl chloride group at the first carbon and a 5-nitrofuran moiety at the second carbon. This arrangement creates a molecule that is highly reactive towards nucleophiles, particularly in the context of sulfonamide formation. Sulfonamides are a crucial class of pharmacologically active compounds, widely used in the treatment of various diseases, including bacterial infections, inflammation, and cancer. The ability of 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride to serve as a precursor for sulfonamide derivatives makes it an important tool in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activity. The nitro group in the molecule not only contributes to its reactivity but also influences its electronic properties, which can be exploited in designing molecules with enhanced binding affinity to biological targets. Research has shown that nitroaromatic compounds often exhibit potent antimicrobial and anti-inflammatory effects, making them attractive candidates for therapeutic intervention.

The synthesis of 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of furan derivatives, followed by sulfonylation and subsequent chlorination. These steps require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride is its versatility as a building block for more complex pharmacophores. By reacting it with various nucleophiles, researchers can generate sulfonamides with tailored properties for specific biological functions. For instance, modifications at the nitrogen atom or the furan ring can alter the electronic distribution and steric environment, thereby influencing receptor binding and metabolic stability.

The pharmaceutical industry has been particularly interested in exploring the potential of nitrofuran derivatives due to their reported bioactivity. Studies have demonstrated that certain nitrofuran-based sulfonamides exhibit significant antimicrobial properties, including activity against drug-resistant strains of bacteria. This has spurred further investigation into optimizing the structure-activity relationships (SAR) of these compounds. The reactivity introduced by the sulfonyl chloride group allows for easy introduction of different substituents, enabling fine-tuning of pharmacological profiles.

In addition to its pharmaceutical applications, 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a valuable intermediate for synthesizing polymers, dyes, and specialty chemicals. The nitro group can be reduced to an amine or further functionalized into other heterocycles, expanding its synthetic potential beyond traditional pharmaceuticals.

The latest research trends indicate that there is ongoing exploration into developing more sustainable synthetic routes for this compound. Green chemistry principles are being applied to minimize waste and improve energy efficiency during production. Additionally, computational methods are being employed to predict optimal reaction conditions and predict product outcomes before experimental trials are conducted. These advancements are crucial for making the synthesis of complex molecules like 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride more efficient and environmentally friendly.

The future prospects for 2-(5-Nitrofuran-2-yl)ethane-1-sulfonyl chloride are promising, with ongoing studies aimed at uncovering new applications and improving existing synthetic strategies. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel therapeutic agents derived from this versatile intermediate. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.